molecular formula C10H10N2O3 B8317876 (4-Methoxy-5-methyl-2-nitrophenyl)acetonitrile

(4-Methoxy-5-methyl-2-nitrophenyl)acetonitrile

Cat. No. B8317876
M. Wt: 206.20 g/mol
InChI Key: VYXNBSJNPYJGHB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(4-Methoxy-5-methyl-2-nitrophenyl)acetonitrile is a useful research compound. Its molecular formula is C10H10N2O3 and its molecular weight is 206.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality (4-Methoxy-5-methyl-2-nitrophenyl)acetonitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (4-Methoxy-5-methyl-2-nitrophenyl)acetonitrile including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

(4-Methoxy-5-methyl-2-nitrophenyl)acetonitrile

Molecular Formula

C10H10N2O3

Molecular Weight

206.20 g/mol

IUPAC Name

2-(4-methoxy-5-methyl-2-nitrophenyl)acetonitrile

InChI

InChI=1S/C10H10N2O3/c1-7-5-8(3-4-11)9(12(13)14)6-10(7)15-2/h5-6H,3H2,1-2H3

InChI Key

VYXNBSJNPYJGHB-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=C(C=C1OC)[N+](=O)[O-])CC#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of cyano-(4-methoxy-5-methyl-2-nitrophenyl)acetic acid methyl ester in methanol (1.7 mL) was added 6 mol/L hydrochloric acid (1.7 mL), and this mixture was heated under reflux for 9 hours. After cooling to ambient temperature, this organic solvent was removed under reduced pressure and resulting mixture was extracted with ethyl acetate. The residue was purified by column chromatography on silica gel (eluent: n-hexane/ethyl acetate) to give the title compound (0.25 g).
Name
cyano-(4-methoxy-5-methyl-2-nitrophenyl)acetic acid methyl ester
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
1.7 mL
Type
reactant
Reaction Step One
Quantity
1.7 mL
Type
solvent
Reaction Step One

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